Mequidox: Technical Profile and Efficacy Analysis

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest	
Compound Name:	*Mequidox*
CAS No.:	*16915-79-0*
Cat. No.:	*B095265*

Get Quote

A Comprehensive Review of the Quinoxaline-1,4-Dioxide (QdNO) Antimicrobial Agent

Executive Summary

Mequidox (3-methyl-2-quinoxalinemethanol 1,4-dioxide) represents a synthetic antimicrobial agent within the quinoxaline-1,4-dioxide (QdNO) class. Developed primarily as a veterinary therapeutic, it is distinguished by its potent efficacy against anaerobic bacteria—specifically Brachyspira hyodysenteriae, the etiological agent of swine dysentery—and facultative anaerobes like Escherichia coli and Salmonella spp.

While **Mequidox** was engineered to offer a superior safety profile compared to its predecessors, Carbadox and Olaquindox, recent toxicological evaluations reveal a complex safety landscape characterized by genotoxic potential. This guide synthesizes the physicochemical mechanism of action, quantitative antibacterial spectrum, pharmacokinetic behavior, and safety considerations of **Mequidox**.

Mechanism of Action (MOA)

© 2026 BenchChem. All rights reserved.

The antimicrobial potency of **Mequidox** is fundamentally linked to its N-oxide moieties. Unlike antibiotics that target cell wall synthesis or ribosomal subunits, **Mequidox** functions as a bioreductive prodrug.

The Bioreduction Pathway

The drug remains relatively inert until it enters the bacterial cell. Under anaerobic or microaerophilic conditions, bacterial reductases enzymatically reduce the N-oxide groups. This reduction process is the "trigger" that converts the molecule into a cytotoxic agent.

- Enzymatic Reduction: Bacterial enzymes (e.g., NADH oxidase, nitrate reductase) reduce the N-O groups at positions 1 and 4.
- Radical Generation: This reduction generates unstable free radical intermediates (hydroxyl radicals,

  OH).
- DNA Targeting: These radicals attack bacterial DNA, causing single- and double-strand breaks, destabilizing the helix, and inhibiting DNA synthesis.
- Oxidative Stress: The accumulation of Reactive Oxygen Species (ROS) overwhelms the bacterial oxidative stress response, leading to cell death.

MOA Visualization

The following diagram illustrates the critical "Activation-to-Damage" pathway.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Figure 1: Bioreductive activation pathway of **Mequidox**.[1] The drug requires enzymatic reduction to generate cytotoxic radicals.

Antibacterial Spectrum and Efficacy

Mequidox exhibits a broad spectrum of activity but is most clinically relevant for its high potency against anaerobes and Gram-negative enteric pathogens.

© 2026 BenchChem. All rights reserved.

Quantitative Susceptibility Profile (MIC Data)

The following table synthesizes Minimum Inhibitory Concentration (MIC) values derived from in vitro studies. Note the high sensitivity of Brachyspira, the primary target.

Target Pathogen	Gram Status	Disease Relevance	MIC Range (µg/mL)	Susceptibility Interpretation
Brachyspira hyodysenteriae	Gram-negative (Anaerobe)	Swine Dysentery	0.5 – 4.0	Highly Susceptible
Escherichia coli	Gram-negative	Colibacillosis/Diarrhea	0.5 – 8.0	Susceptible (Resistance noted in some isolates)
Salmonella Typhimurium	Gram-negative	Salmonellosis	0.25 – 4.0	Susceptible
Pasteurella multocida	Gram-negative	Respiratory Disease	1.0 – 2.0	Susceptible
Staphylococcus aureus	Gram-positive	Skin/Soft Tissue Infections	0.12 – 1.0	Highly Susceptible
Clostridium perfringens	Gram-positive (Anaerobe)	Enterotoxemia	2.0 – 8.0	Susceptible

Note: MIC values can vary by strain and geographical resistance patterns. Data aggregated from comparative QdNO studies.

Efficacy in Anaerobic Conditions

A critical differentiator for **Mequidox** is its enhanced efficacy under anaerobic conditions. In vitro assays demonstrate that MIC values for facultative anaerobes (like E. coli) can decrease by 2-4 fold in anaerobic environments compared to aerobic ones. This makes **Mequidox** particularly effective in the hypoxic environment of the distal gut, the colonization site of Brachyspira.

© 2026 BenchChem. All rights reserved.

Pharmacokinetics (PK) and Metabolism

Understanding the PK profile is essential for dosing regimens and residue monitoring.

- Absorption: Rapidly absorbed after oral administration (Bioavailability > 80% in swine).
- Distribution: Widely distributed into tissues, with highest concentrations found in the liver and kidney.
- Metabolism: **Mequidox** undergoes extensive metabolism in the liver. The primary metabolic pathway involves the sequential reduction of the two N-oxide groups.
  - Major Metabolites:
    - M1: 1-desoxymequindox (Partial reduction).
    - M2: 1,4-bisdesoxymequindox (Complete reduction).
- Elimination: Rapid elimination with a half-life (

) of approximately 2–6 hours in swine.
- Marker Residue: Due to the rapid metabolism of the parent drug, 1,4-bisdesoxymequindox (M2) is often used as the marker residue for food safety monitoring.

Safety Profile: The Genotoxicity Paradox

While marketed as a "safer" alternative to Carbadox (a known carcinogen) and Olaquindox (phototoxic and genotoxic), **Mequidox** is not devoid of toxicity.

Genotoxicity Assessment

Recent studies utilizing the Ames test and mammalian micronucleus assays have confirmed that **Mequidox** possesses genotoxic potential.

- Mechanism: The same free radicals that kill bacteria can interact with host DNA.
- Comparison:

© 2026 BenchChem. All rights reserved.

- Carbadox: High genotoxicity/Carcinogenicity (Banned in many jurisdictions).
- Olaquindox:[1][2][3][4] Moderate genotoxicity + Phototoxicity.
- **Mequidox**:[5] Lower acute toxicity than precursors, but genotoxicity remains a concern. Metabolites (M1 and M2) have also shown mutagenic potential in specific assays.

Regulatory Status

Due to these risks, **Mequidox** is not approved for use in the USA or EU. It is primarily utilized in specific Asian markets (e.g., China) under strict withdrawal periods to ensure metabolite clearance from edible tissues.

Experimental Protocol: Anaerobic MIC Determination

Objective: To determine the Minimum Inhibitory Concentration (MIC) of **Mequidox** against Brachyspira hyodysenteriae using a broth microdilution method.

Reagents & Equipment

- **Mequidox** Standard: >98% purity.
- Medium: Brain Heart Infusion (BHI) broth supplemented with 10% Fetal Bovine Serum (FBS).
- Organism: Clinical isolate of Brachyspira hyodysenteriae.
- Anaerobic Chamber: 85%

  , 10%

  , 5%

  .

Step-by-Step Methodology

- Inoculum Preparation:

© 2026 BenchChem. All rights reserved.

- Harvest Brachyspira cells from agar plates in mid-log phase.
- Resuspend in BHI broth to achieve a density of

  CFU/mL (verify via optical density at 600nm).

- Drug Dilution:
  - Dissolve **Mequidox** in DMSO (stock solution).
  - Prepare serial 2-fold dilutions in BHI+FBS broth across a 96-well plate.
  - Range: 0.06 µg/mL to 64 µg/mL.
- Inoculation:
  - Add 100 µL of adjusted bacterial suspension to each well containing 100 µL of drug solution.
  - Controls: Include Growth Control (no drug) and Sterility Control (no bacteria).
- Incubation:
  - Place plates in the anaerobic chamber at 37°C.
  - Incubate for 48–72 hours (slow growth rate of spirochetes requires extended time).
- Reading:
  - Visually assess turbidity.
  - MIC Definition: The lowest concentration showing no visible growth (lack of turbidity/hemolysis).

References

- Mechanism of Action of Quinoxaline-1,4-dioxides Source: Frontiers in Microbiology URL: [Link]

© 2026 BenchChem. All rights reserved.

- Antibacterial Susceptibility of Brachyspira hyodysenteriae Source: NIH / PubMed Central URL:[Link]
- Pharmacokinetics of Mequindox in Swine Source: Journal of Agricultural and Food Chemistry (via PubMed) URL:[Link]
- Genotoxicity and Carcinogenicity Evaluation of Mequindox Source: Frontiers in Pharmacology URL:[Link]
- Comparison of Quinoxaline Derivatives (Olaquindox, Carbadox, **Mequidox**) Source: Food and Chemical Toxicology (via ScienceDirect) URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Frontiers | Mechanisms of Antibacterial Action of Quinoxaline 1,4-di-N-oxides against Clostridium perfringens and Brachyspira hyodysenteriae [frontiersin.org]
- 2. researchgate.net [researchgate.net]
- 3. Comparing the minimum inhibitory and mutant prevention concentrations of selected antibiotics against animal isolates of Pasteurella multocida and Salmonella typhimurium | Wentzel | Onderstepoort Journal of Veterinary Research [ojvr.org]
- 4. Diphenoxylate | C30H32N2O2 | CID 13505 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Pharmacokinetics of meloxicam in mature swine after intravenous and oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Mequidox: Technical Profile and Efficacy Analysis]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b095265/docs#mequidox-technical-profile-and-efficacy-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.